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4-Bromobenzotrifluoride is a versatile fluorinated organic compound that serves as a critical
building block in a multitude of synthetic applications, particularly within the pharmaceutical and
agrochemical industries.[1][2] Its unique chemical structure, featuring both a bromine atom and
a trifluoromethyl group on a benzene ring, imparts desirable properties to target molecules,
such as enhanced metabolic stability and lipophilicity.[3] This guide provides a detailed
examination of the chemical structure, formula, properties, synthesis, and applications of 4-
bromobenzotrifluoride.

Chemical Structure and Formula

4-Bromobenzotrifluoride, also known by its synonyms 1-Bromo-4-(trifluoromethyl)benzene
and 4-Bromo-a,a,a-trifluorotoluene, is an aromatic compound.[1] The structure consists of a
benzene ring substituted with a bromine atom and a trifluoromethyl (-CF3) group at the para
positions (1 and 4 positions, respectively).

The presence of the electron-withdrawing trifluoromethyl group and the reactive bromine atom
makes 4-bromobenzotrifluoride a valuable intermediate in various chemical transformations.

[2](3]
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Table 1: Chemical Identifiers for 4-Bromobenzotrifluoride

Identifier Value

IUPAC Name 1-bromo-4-(trifluoromethyl)benzene[4][5]
CAS Number 402-43-7[1][6]

Molecular Formula C7HA4BrF3[1][4][6]

Linear Formula BrC6H4CF3[7]

SMILES

FC(F)(F)clccc(Br)ccl[5]

InChl Key

XLQSXGGDTHANLN-UHFFFAOYSA-N[5][7]

Physicochemical Properties

4-Bromobenzotrifluoride is a colorless to light yellow liquid under standard conditions.[1] A

summary of its key physical and chemical properties is presented in the table below.

Table 2: Physicochemical Data of 4-Bromobenzotrifluoride

Property Value

Molecular Weight 225.01 g/mol [1][4]

Appearance Colorless to light yellow clear liquid[1]
Density 1.607 g/mL at 25 °C[7]

Boiling Point 154-155 °CJ[8]

Flash Point 49 °C (120.2 °F) - closed cup

Refractive Index

n20/D 1.472[7]

Solubility

Not miscible or difficult to mix with water[8][9]

Experimental Protocols
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Detailed experimental protocols are crucial for the successful synthesis and application of 4-
bromobenzotrifluoride. Below are methodologies for its synthesis and characterization.

Several synthetic routes to 4-bromobenzotrifluoride have been reported. Common methods
involve the bromination of trifluoromethylbenzene or the trifluoromethylation of bromobenzene
precursors.[2]

Method 1: Trifluoromethylation of 1-Bromo-4-iodobenzene[10]
This method involves the reaction of 1-bromo-4-iodobenzene with a trifluoromethylating agent.

o Materials: 1-bromo-4-iodobenzene, copper(l) iodide, 2-fluorosulfonyldifluoroacetic acid, N-
methyl-2-pyrrolidone (NMP), diethyl ether, water, brine, magnesium sulfate.

e Procedure:

o To a reaction vessel, add 1-bromo-4-iodobenzene (1 equivalent, 4.42 mmol), copper(l)
iodide (1.5 equivalents, 6.63 mmol), and 2-fluorosulfonyldifluoroacetic acid (5 equivalents,
22.12 mmol) in N-methyl-2-pyrrolidone (50 mL).[10]

o Heat the reaction mixture to 80°C and stir for 16 hours under an argon atmosphere.[10]
o After cooling, dilute the mixture with diethyl ether (25 mL) and filter through celite.[10]
o Wash the filtrate with water (2 x 25 mL) and brine.[10]

o Dry the organic layer over magnesium sulfate and concentrate under reduced pressure to
yield the crude product.[10]

o Purify the product via distillation.
Method 2: Multi-step Synthesis via Sulfonation Amination[11]
A more classical approach involves a multi-step synthesis starting from 4-iodobenzene.

o Bromination: 4-iodobenzene is reacted with bromine in the presence of a catalyst (e.g., iron
powder) to produce 4-bromobenzene.[11]
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» Sulfonation: 4-bromobenzene is treated with concentrated sulfuric acid to yield 4-
bromobenzenesulfonic acid.[11]

¢ Nitration and Reduction: The sulfonic acid is nitrated and then reduced to form 4-
aminobromobenzene.[11]

o Diazotization: The amino group is converted to a diazonium salt using sodium nitrite.[11]

o Fluorination: The diazonium salt is then reacted with a fluorine source, such as hydrogen
fluoride, to introduce the fluorine atoms.[11]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum provides information about the aromatic protons.[12]
[13]

o 183C NMR: The carbon NMR spectrum shows the signals for the carbon atoms in the
benzene ring and the trifluoromethyl group.[14]

e Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for the
C-Br, C-F, and aromatic C-H bonds.[4][15]

o Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of the molecule.[4][16]

Applications in Research and Drug Development

4-Bromobenzotrifluoride is a key intermediate in the synthesis of a wide range of organic
molecules.[1][2]

o Pharmaceutical Synthesis: The trifluoromethyl group is known to improve the efficacy,
metabolic stability, and bioavailability of drug candidates.[3] 4-Bromobenzotrifluoride
serves as a precursor for introducing the trifluoromethylphenyl moiety into active
pharmaceutical ingredients (APIs).[3]

e Agrochemicals: It is used as a building block for the synthesis of modern pesticides and
herbicides, contributing to their potency and stability.[2][3]
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e Advanced Materials: This compound is utilized in the production of high-performance
polymers and electronic chemicals due to the unique electronic properties conferred by the
trifluoromethyl group.[1][3]

o Coupling Reactions: The bromine atom allows for various coupling reactions, such as the
Suzuki-Miyaura reaction, to form more complex molecules.[8]

A notable application is in the synthesis of a darapladib intermediate, where 4-
bromobenzotrifluoride is coupled with another molecule via a Suzuki coupling reaction.[10]

Visualizing Synthetic Pathways and Applications

To better illustrate the utility of 4-bromobenzotrifluoride, the following diagrams depict a
synthetic workflow and its role in fragment-based drug discovery.

Synthetic Workflow: Darapladib Intermediate

4-Bromobenzotrifluoride p-formylphenylboronic acid

Suzuki Coupling Reaction

Darapladib Intermediate

Click to download full resolution via product page

Caption: Synthetic workflow for a darapladib intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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